BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of (E)-5-Tetradecene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (E)-5-Tetradecene

Cat. No.: B196200

For Researchers, Scientists, and Drug Development Professionals

(E)-5-Tetradecene is a linear alkene with the chemical formula C14Hzs. As an unsaturated
hydrocarbon, its physical characteristics are crucial for its application in organic synthesis and
material science. The "E" designation in its nomenclature refers to the entgegen (opposite)
configuration of the alkyl groups across the carbon-carbon double bond, which influences its
molecular geometry and physical properties.[1] This guide provides a detailed overview of the
known physical properties of (E)-5-Tetradecene, outlines standard experimental protocols for
their determination, and presents a logical workflow for such analyses.

Core Physical Properties

The physical properties of (E)-5-Tetradecene are comparable to other long-chain alkenes.[2][3]
They are primarily dictated by weak intermolecular van der Waals forces (London dispersion
forces), which increase with molecular size.[4] The presence of the double bond introduces a
slight polarity but does not significantly alter properties like boiling point compared to its alkane
analogue, tetradecane.

Data Presentation

The quantitative physical and chemical properties of (E)-5-Tetradecene are summarized in the
table below. It is important to note that some values are estimated based on data from similar
compounds, a common practice for less-studied chemicals.
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Property Value Source
IUPAC Name (E)-tetradec-5-ene [5]
CAS Number 41446-66-6 [11[5]
Molecular Formula Ci4H2s [1][5][6]
Molecular Weight 196.37 g/mol [11[5]16]
Appearance Colorless liquid [1]
Odor Characteristic hydrocarbon o
smell

Boiling Point ~ 250 °C (estimated) [1]
Melting Point ~ -20 °C (estimated) [1]
Density ~0.8 g/lcm3 at 20 °C [1]

Solubility in Water

0.0139 mg/L at 25 °C

(estimated)

[7]

Solubility in Organic Solvents

Soluble in ethanol, ether, and

other non-polar solvents.[1][3]

Kovats Retention Index

Standard non-polar: 1378,

1386, 1387

[5]

Experimental Protocols

The following sections detail generalized, standard laboratory procedures for determining the

key physical properties of a liquid alkene like (E)-5-Tetradecene.

Determination of Boiling Point (Microscale Method)

This method is suitable for small sample volumes and is a common technique for determining

the boiling point of liquid organic compounds.[7][8][9]

Apparatus:

e Small test tube or fusion tube
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Capillary tube (sealed at one end)
Thermometer (-10 to 300 °C range)

Heating apparatus (e.g., Thiele tube with high-boiling mineral oil, or an aluminum heating
block)[10]

Rubber band or thread for attachment

Stand and clamp

Procedure:

Pour approximately 0.5 mL of (E)-5-Tetradecene into the small test tube.
Place the capillary tube into the test tube with its open end submerged in the liquid.

Attach the test tube to the thermometer using a rubber band or thread, ensuring the sample
is level with the thermometer bulb.

Clamp the assembly and immerse it in the heating bath (Thiele tube or heating block). The
heat source should not be in direct contact with the test tube.

Heat the apparatus gently. As the temperature rises, air trapped in the capillary tube will
slowly bubble out.

Continue heating until a continuous and rapid stream of bubbles emerges from the capillary
tube. This indicates the liquid's temperature has exceeded its boiling point.

Remove the heat source and allow the apparatus to cool slowly.

Observe the sample closely. The boiling point is the temperature at which the stream of
bubbles stops and the liquid just begins to be drawn back into the capillary tube.[10] Record
this temperature.

For accuracy, allow the bath to cool by 15-20 °C and repeat the determination.

Determination of Melting Point
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Since (E)-5-Tetradecene is a liquid at room temperature with an estimated melting point of -20
°C, this procedure would require a cryo-cooling system. The general principle remains the
same as for solid compounds.

Apparatus:

Capillary tube (sealed at one end)

Melting point apparatus with a cooling stage (or a Thiele tube with a suitable low-temperature
bath fluid)

Low-temperature thermometer

Dry ice or liquid nitrogen for cooling
Procedure:

 Introduce a small amount of liquid (E)-5-Tetradecene into the capillary tube via a syringe or
by cooling the sample until it solidifies and can be packed.

o Place the packed capillary tube into the cooling stage of the melting point apparatus.
e Cool the sample until it is completely frozen.
o Begin heating the sample very slowly (approximately 1-2 °C per minute).[1]

o Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

o Record the temperature at which the last crystal of solid melts (the end of the melting range).

e A pure compound will exhibit a sharp melting range of 0.5-1.0 °C.[1][2]

Determination of Density

The density of a liquid is its mass per unit volume and can be determined accurately with
standard laboratory equipment.[11][12]

Apparatus:
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Analytical balance (accurate to £0.001 g)

Volumetric flask or pycnometer (e.g., 5 mL or 10 mL) of known volume

Pipette

Temperature-controlled water bath

Procedure:

Carefully clean and dry the volumetric flask or pycnometer and measure its empty mass on
the analytical balance. Record this as ma.

» Place the flask in a temperature-controlled bath set to a specific temperature (e.g., 20.0 °C)
and allow it to equilibrate.

e Using a pipette, carefully fill the flask with (E)-5-Tetradecene up to the calibration mark.
Ensure no air bubbles are trapped.

» Allow the filled flask to equilibrate to the bath temperature.
e Measure the mass of the filled flask. Record this as ma.
e The mass of the liquid (m_liquid) is calculated as: m_liquid = mz2 - ma.

e The density (p) is calculated by dividing the mass of the liquid by the known volume (V) of
the flask: p = m_liquid / V.

Determination of Solubility

Solubility tests provide qualitative information about the polarity of a compound. Alkenes are
non-polar and are expected to be insoluble in polar solvents like water and soluble in non-polar
organic solvents.[2][4]

Apparatus:
e Several small test tubes

e Graduated pipettes or droppers
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» Vortex mixer (optional)

e Solvents: deionized water, ethanol, diethyl ether, hexane.

Procedure:

Label four separate test tubes for each solvent to be tested.
e Add approximately 20 mg or 0.05 mL of (E)-5-Tetradecene to each test tube.

» To the first test tube, add the first solvent (e.g., deionized water) dropwise, up to a total of 1
mL, shaking vigorously after each addition.[13][14]

o Observe the mixture. If a single homogeneous phase forms, the compound is soluble. If two
distinct layers remain or the mixture is cloudy, it is insoluble.

* Record the observation as "soluble," "partially soluble," or "insoluble."”
o Repeat steps 3-5 for the other solvents (ethanol, diethyl ether, hexane).

Visualizations

The following diagram illustrates a generalized workflow for the experimental determination of a
liquid's boiling point, a fundamental physical property.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b196200?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: Obtain Liquid Sample

Prepare Apparatus:
- Attach sample vial to thermometer
- Insert inverted capillary tube

Heat Sample in Bath
(e.g., Thiele Tube)

A

Termp. Rises

Observe for Rapid, Continuous
Stream of Bubbles

Bubbles Observed

Remove Heat Source
Allow to Cool Slowly

System Cools Yes

Observe Endpoint:
Temperature when liquid enters capillary

Record Boiling Point Temperature

Repeat for Accuracy?

No (Consistent)

End: Final BP Determined

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b196200?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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